4-(2-Fluoroethoxy)phenol

• IUPAC Name: 4-(2-fluoroethoxy)phenol
• InChI: InChI=1S/C8H9FO2/c9-5-6-11-8-3-1-7(10)2-4-8/h1-4,10H,5-6H2
• InChI Key: PLKINCRMLKOOAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)OCCF
• Molecular Formula: C8H9FO2
• DSSTOX Substance ID: DTXSID30567671
• Molecular Weight: 156.15 g/mol
• CAS No.: 93613-07-1

Description

4-(2-Fluoroethoxy)phenol is an organic compound with the molecular formula C8H9FO2 It is characterized by the presence of a phenol group substituted with a 2-fluoroethoxy group at the para position

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(2-Fluoroethoxy)phenol typically involves the nucleophilic aromatic substitution of a phenol derivative with a fluoroethoxy group. One common method is the reaction of phenol with 2-fluoroethanol in the presence of a base, such as sodium hydroxide, under reflux conditions . The reaction proceeds through the formation of a phenoxide ion, which then attacks the fluoroethanol to form the desired product.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as distillation or recrystallization are employed to obtain high-purity this compound .

Chemical Reactions Analysis

Types of Reactions: 4-(2-Fluoroethoxy)phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction of the phenol group can lead to the formation of hydroquinones using reducing agents like sodium borohydride.

Substitution: Electrophilic aromatic substitution reactions can occur at the ortho and para positions relative to the phenol group, facilitated by the electron-donating nature of the hydroxyl group.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogens (e.g., bromine), nitrating agents (e.g., nitric acid).

Major Products:

Oxidation: Quinones.

Reduction: Hydroquinones.

Substitution: Halogenated phenols, nitrophenols.

Scientific Research Applications

4-(2-Fluoroethoxy)phenol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(2-Fluoroethoxy)phenol is primarily related to its phenolic structure. Phenolic compounds are known for their antioxidant properties, which stem from their ability to donate hydrogen atoms or electrons to neutralize free radicals . This compound may also interact with various molecular targets and pathways, such as the inhibition of cyclooxygenase enzymes and modulation of cell signaling pathways .

Comparison with Similar Compounds

Phenol: The parent compound, which lacks the fluoroethoxy group.

4-Ethoxyphenol: Similar structure but with an ethoxy group instead of a fluoroethoxy group.

4-Fluorophenol: Contains a fluorine atom directly attached to the benzene ring instead of the fluoroethoxy group.

Uniqueness: 4-(2-Fluoroethoxy)phenol is unique due to the presence of both a fluoro and an ethoxy group, which imparts distinct chemical and physical properties. The fluoroethoxy group can influence the compound’s reactivity, solubility, and potential biological activities compared to its analogs .

Synthesis routes and methods

Procedure details

Then, a mixture of 30 ml of methanol and 2 ml of concentrated sulfuric acid was warmed to 40° C., and 9.0 g of the resulting crude 4-(2-fluoroethoxy)-isopropenylbenzene prepared as above and a 30% aqueous solution of hydrogen peroxide were separately added dropwise to the warmed mixture over the course of 20 minutes. The reaction was continued for 1 hour. The reaction mixture was cooled, poured into water, and extracted with toluene. The toluene layer was washed with water, and dried over anhydrous sodium sulfate. Toluene was evaporated under reduced pressure to give 7.3 g of crude 4-(2-fluoroethoxy)phenol. The resulting crude phenol was recrystallized to give 6.8 g of pure 4-(2-fluoroethoxy)phenol as crystals.